Cas no 63837-11-6 (5-Bromo-2-methylbenzothiazole)

5-Bromo-2-methylbenzothiazole structure
5-Bromo-2-methylbenzothiazole structure
Product Name:5-Bromo-2-methylbenzothiazole
CAS No:63837-11-6
MF:C8H6BrNS
MW:228.108939647675
MDL:MFCD00603096
CID:58088
PubChem ID:87564691
Update Time:2025-04-18

5-Bromo-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methylbenzothiazole
    • 2-METHYL-5-BROMOBENZOTHIAZOLE
    • 5-bromo-2-methyl-1,3-benzothiazole
    • 5-Bromo-2-methyl-1,3-benzthiazole
    • 5-bromo-2-methylbenzo[d]thiazole
    • 5-BROMO-2-METHYBENZOTHIAZOLE
    • Benzothiazole, 5-bromo-2-methyl-
    • 5-bromo-2-methyl-benzothiazole
    • 5-Bromo-2-methyl benzothiazole
    • zlchem 888
    • PubChem13564
    • KSC495A3J
    • ZLD0349
    • OLQKNZNXLBILDD-UHFFFAOYSA-N
    • 5-Bromo-2-methylbenzothiazole, 95%
    • EINECS 264-510-7
    • AKOS005254385
    • FT-0620106
    • NS00052970
    • DTXSID70980481
    • SB38075
    • A15991
    • 5-Bromo-2-methyl-1,3-benzothiazole, AldrichCPR
    • CS-W005065
    • W-200475
    • GEO-00493
    • BP-10746
    • B1798
    • EN300-6495455
    • MFCD006030906
    • MFCD00603096
    • SY030916
    • FS-2391
    • SCHEMBL202298
    • 63837-11-6
    • DB-021354
    • MDL： MFCD00603096
    • Inchi： 1S/C8H6BrNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
    • InChI Key： OLQKNZNXLBILDD-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

  • Exact Mass: 226.94000
  • Monoisotopic Mass: 226.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Green crystalline powder.
  • Density: 1.644
  • Melting Point: 77.0 to 81.0 deg-C
  • Boiling Point: 170°C/10mmHg(lit.)
  • Flash Point: 299.1 °C at 760 mmHg
  • Refractive Index: 1.691
  • PSA: 41.13000
  • LogP: 3.36720
  • Solubility: Not determined

5-Bromo-2-methylbenzothiazole Security Information

5-Bromo-2-methylbenzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-methylbenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158262-25g
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
25g
 $122 2021-06-08
Chemenu
CM158262-100g
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
100g
 $337 2021-06-08
Chemenu
CM158262-500g
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
500g
 $1290 2021-06-08
Fluorochem
046743-1g
5-Bromo-2-methylbenzothiazole
 63837-11-6 95%
1g
 ￡18.00 2022-03-01
Fluorochem
046743-5g
5-Bromo-2-methylbenzothiazole
 63837-11-6 95%
5g
 ￡48.00 2022-03-01
Fluorochem
046743-10g
5-Bromo-2-methylbenzothiazole
 63837-11-6 95%
10g
 ￡72.00 2022-03-01
Fluorochem
046743-25g
5-Bromo-2-methylbenzothiazole
 63837-11-6 95%
25g
 ￡144.00 2022-03-01
Ambeed
A239924-250mg
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
250mg
 $15.0 2025-04-18
Ambeed
A239924-1g
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
1g
 $18.0 2025-04-18
Ambeed
A239924-5g
5-Bromo-2-methylbenzothiazole
 63837-11-6 97%
5g
 $53.0 2025-04-18

5-Bromo-2-methylbenzothiazole Related Literature

63837-11-6 (5-Bromo-2-methylbenzothiazole) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk